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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the oxidation state of chromium in
barium dichromate (BaCr207), a compound notable for its strong oxidizing properties.
Understanding the electronic state of chromium is fundamental to harnessing its reactivity,
assessing its toxicological profile, and developing its applications in chemical synthesis and
materials science. This guide covers the theoretical determination of the chromium oxidation
state and outlines key experimental protocols for its empirical verification.

Theoretical Determination of Oxidation State

The oxidation state of an atom in a compound represents its degree of electron loss. It is a
critical parameter for predicting chemical behavior. For barium dichromate, the oxidation state
of chromium can be determined by applying the principle of charge neutrality.

1.1 Principle of Charge Neutrality

In any neutral chemical compound, the sum of the oxidation states of all constituent atoms
must equal zero. Barium dichromate (BaCr207) is a stable, neutral ionic compound formed
from a barium cation (Ba?*) and a dichromate anion (Cr20727).[1]

1.2 Rules for Assignment

The calculation relies on established rules for the oxidation states of specific elements:
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e Group 2 Metals (Alkaline Earth Metals): Barium (Ba) is in Group 2 of the periodic table and
almost invariably exhibits a +2 oxidation state in its compounds.[2]

e Oxygen: In the vast majority of its compounds, including dichromates, oxygen is assigned an
oxidation state of -2.[2]

1.3 Calculation

Given the chemical formula BaCr207, an equation can be formulated to solve for the unknown
oxidation state of chromium (Cr), denoted as x:

(Oxidation State of Ba) + 2 x (Oxidation State of Cr) + 7 x (Oxidation State of O) =0
Substituting the known values:

(+2) +2(x) + 7(-2) =0

Solving the equation:

2+2x-14=02x-12=02x=12x=+6

Thus, the oxidation state of each chromium atom in barium dichromate is +6. This high
oxidation state, often referred to as hexavalent chromium or Cr(VI), is responsible for the
compound's powerful oxidizing capabilities.[3][4]

1.4 Data Presentation

The oxidation states of the elements in barium dichromate are summarized below.

Quantity in Oxidation Total Charge
Element Symbol o
Formula State Contribution
Barium Ba 1 +2 +2
Chromium Cr 2 +6 +12
Oxygen O 7 -2 -14
Total BaCr207 0
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Visualization of Logical Workflow

The following diagram illustrates the logical process for determining the oxidation state of
chromium based on the principle of charge neutrality.
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Barium Dichromate (BaCr207)

l Known Oxidation States (OS)

Principle: Overall charge is zero OS of Ba=+2 OSof0=-2
>(Oxidation States) = 0 (Group 2 Metal) (Common Oxide)

¢ Equation Formulation

OS of Cr=x
(To be determined)

(1 x 0S of Ba) + (2 x 0S of Cr) + (7 x OS of 0) = 0@

Substitution & Calculation

\J

(1 x +2) + (2 x x) + (7 x -2) =0

'

2 +2x - 14 =0

i

2x - 12 = 0

'

2x = 12

i

X = +6

Result:
Oxidation State of Chromium is +6

Click to download full resolution via product page

Caption: Logical workflow for determining the oxidation state of Cr.
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Experimental Protocols for Verification

While the oxidation state can be determined theoretically, experimental verification is crucial for
confirming the chemical state, especially in complex materials or reaction products. The
following are standard methodologies for such a determination.

3.1 Method 1: X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental
composition and chemical state of the elements within a material. The binding energy of core
electrons is sensitive to the oxidation state of the atom.[5]

Experimental Protocol:

o Sample Preparation: A small amount of finely ground barium dichromate powder is
mounted onto a sample holder using conductive carbon tape. The sample must be handled
with care due to the toxicity of Cr(VI) compounds.

 Instrument Setup: The analysis is performed in an XPS system, such as a Kratos Axis Ultra
spectrometer, under ultra-high vacuum conditions (<10-8 torr) to prevent surface
contamination. A monochromatic Al Ka X-ray source (1486.6 eV) is used for irradiation.[6]

o Charge Neutralization: A low-energy electron flood gun is utilized to prevent surface charging
of the insulating powder sample.[6]

o Data Acquisition:

o Asurvey scan (0-1200 eV binding energy) is first acquired to identify all elements present
on the surface.

o High-resolution scans are then performed over the Cr 2p, Ba 3d, and O 1s regions. For
the Cr 2p region, a pass energy of 20 eV is typically used to achieve high spectral
resolution.[7]

» Data Analysis:

o The spectra are charge-referenced by setting the adventitious carbon C 1s peak to 284.8
eV.
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o The high-resolution Cr 2p spectrum is analyzed. The binding energy of the Cr 2ps/z peak
for Cr(VI) is expected to be approximately 579.5 - 580.0 eV.[7][8] This is distinctly higher
than the binding energy for Cr(lll) species (approx. 576-577 eV).

o The presence of a single, well-defined peak at the characteristic energy for Cr(VI) would
confirm the +6 oxidation state.

3.2 Method 2: Redox Titration

This classical chemical method quantifies the amount of an oxidizing agent (dichromate) by
reacting it with a known excess of a standard reducing agent, followed by back-titration.

Experimental Protocol:
e Preparation of Solutions:

o Analyte: Accurately weigh a sample of barium dichromate and dissolve it in deionized
water, followed by acidification with dilute sulfuric acid (e.g., 1 M H2S0Oa4).

o Titrant: Prepare a standardized solution of a reducing agent, such as 0.1 N ferrous
ammonium sulfate (Mohr's salt, Fe(NH4)2(SOa4)2:6H20).[9]

o Indicator: Prepare a redox indicator solution, such as N-phenylanthranilic acid or
diphenylamine sulfonate.[10][11]

o Titration Procedure:

o Pipette a precise volume (e.g., 25.00 mL) of the acidified barium dichromate solution into
a clean Erlenmeyer flask.

o Add 2-3 drops of the redox indicator. The initial solution color will be yellow-orange due to
the dichromate ion.

o Titrate the solution with the standardized ferrous ammonium sulfate solution from a
burette. The Fe2* ions will reduce the Cr2072~ ions to Cr3+.[10]

o The reaction is: 6Fe2* + Cr2072— + 14H* - 6Fe3* + 2Cr3* + 7TH20
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» Endpoint Determination:

o As the titration proceeds, the solution color will change from yellow-orange to a murky
green due to the formation of Cr3* ions.

o The endpoint is reached when a slight excess of Fe2* has been added, causing the
indicator to change color sharply. For N-phenylanthranilic acid, the change is from the
green of Cr3* to a distinct violet-purple.[10]

e Calculation:

o Use the volume and concentration of the ferrous ammonium sulfate titrant to calculate the
moles of dichromate in the original sample.

o This quantitative determination confirms the presence and amount of Cr(VI), thereby
validating its +6 oxidation state in the parent compound.

Conclusion

Through theoretical calculation based on the principle of charge neutrality, the oxidation state of
chromium in barium dichromate is unequivocally determined to be +6. This high oxidation
state is the defining chemical feature of the compound, conferring its strong oxidizing
properties. The assignment is further verifiable through advanced spectroscopic techniques like
XPS, which can directly probe the electronic environment of the chromium atoms, and classical
methods such as redox titration, which quantify the oxidizing capacity of the Cr(VI) species.
This fundamental understanding is essential for professionals engaged in research and
development involving chromium-based reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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